![molecular formula C17H17N3S B5711538 N-(4-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine](/img/structure/B5711538.png)
N-(4-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrimidine derivatives, such as the one you mentioned, are a class of compounds that have received significant interest due to their diverse biological potential . They are often used in medicinal chemistry as building blocks for many drug candidates .
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives can vary greatly depending on the specific substitutions at various positions in the molecule. For instance, different aromatic, aryl, and alkyl substitutions at the C-4 position of the 7-deazapurine ring can significantly influence the structure and properties of the molecule .Chemical Reactions Analysis
The chemical reactions involving pyrimidine derivatives can be complex and depend on the specific structure of the compound. For example, 3-amino-4-cyano-2-thiophenecarboxamides have been used as versatile synthons for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrimidine derivatives can be influenced by their specific structure. For instance, all the potent compounds from a series of 4-aminopyrrolo[2,3-d]pyrimidine derivatives had a ClogP value less than 4 and a molecular weight less than 400, suggesting they are likely to maintain drug-likeness during lead optimization .Scientific Research Applications
Organic Optoelectronic Devices
This compound can serve as a π-building block in the synthesis of materials for organic optoelectronic devices. Its structural features may contribute to the stability and performance of emitters, photosensitizers, and semiconductors .
Synthetic Organic Chemistry
In synthetic organic chemistry, the compound’s benzo[c]thiophene moiety is of particular interest. It could be used to create new functional materials due to its air-stability and commercial availability .
Photochemistry Applications
The compound’s unique structure may be explored in photochemistry to study light-induced reactions, which could lead to the development of new photoreactive materials .
Electrochemistry Research
Electrochemical properties of derivatives of this compound could be investigated for potential applications in batteries and energy storage systems .
Theoretical Chemistry
The compound could be used in theoretical studies to model and predict the behavior of new materials, aiding in the design of compounds with desired properties .
Materials Chemistry
Due to its potential air-stability and interesting electronic properties, this compound might be a candidate for the development of new materials with specific applications in various industries .
Drug Development
Although not directly related to the compound , similar structures have been used as building blocks in the synthesis of drug candidates, suggesting that this compound could also be explored in medicinal chemistry .
Kinetics and Reaction Studies
The compound could be used in kinetics studies to understand reaction mechanisms and rates, which is crucial for the development of efficient synthetic processes .
These applications demonstrate the versatility and potential of N-(4-methylphenyl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-amine in scientific research across various fields of chemistry and materials science. Each application could be a starting point for further research and development.
Mechanism of Action
Target of Action
The primary targets of N-(4-methylphenyl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-amine are not explicitly mentioned in the available literature
Mode of Action
It’s worth noting that many similar compounds interact with their targets through hydrogen bonding .
Pharmacokinetics
The predicted physicochemical properties suggest that the compound has a high logp value, indicating potential lipophilicity . This could influence its absorption and distribution within the body. More detailed studies are needed to fully understand its pharmacokinetic profile.
Result of Action
The molecular and cellular effects of N-(4-methylphenyl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-amine’s action are not well-documented in the available literature
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is not well-studied Factors such as pH, temperature, and presence of other molecules could potentially affect its action
Future Directions
properties
IUPAC Name |
N-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3S/c1-11-6-8-12(9-7-11)20-16-15-13-4-2-3-5-14(13)21-17(15)19-10-18-16/h6-10H,2-5H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFGIEKKMOCOHMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=C3C4=C(CCCC4)SC3=NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.